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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atmospheric lifetime of 1,1,1,2-

tetrafluoroethane (HFC-134a), a widely used refrigerant. The document details its

environmental impact through key quantitative data, outlines the experimental methodologies

used to determine its atmospheric persistence, and illustrates its degradation pathway.

Quantitative Data Summary
The atmospheric lifetime and environmental impact of HFC-134a are summarized in the table

below. These parameters are crucial for understanding its contribution to climate change.
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Parameter Value Notes

Atmospheric Lifetime 13.8 - 14 years

The primary sink for HFC-134a

in the atmosphere is its

reaction with the hydroxyl

radical (OH).[1]

Global Warming Potential

(GWP), 100-year
1,300 - 1,530

This value indicates that HFC-

134a is over a thousand times

more potent as a greenhouse

gas than carbon dioxide over a

century.

Ozone Depletion Potential

(ODP)
~ 0

HFC-134a does not contain

chlorine or bromine and

therefore does not directly

contribute to stratospheric

ozone depletion.

Atmospheric Degradation Pathway
The primary degradation pathway for HFC-134a in the troposphere is initiated by its reaction

with the hydroxyl (OH) radical. This process ultimately leads to the formation of trifluoroacetic

acid (TFA), which is then removed from the atmosphere through wet and dry deposition.[2][3]
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Experimental Setup

Measurement Process

Data Analysis

Reaction Cell
(Temperature & Pressure Controlled)

OH + HFC-134a Reaction

OH Precursor Gas
(e.g., H2O2) HFC-134a Gas Buffer Gas

(e.g., He, N2)

Pulsed Laser Photolysis (PLP)
(Generates OH)

Laser-Induced Fluorescence (LIF)
(Probes OH concentration)

Fluorescence Detection
(Photomultiplier Tube)

OH Decay Curve

Calculate Rate Constant

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Chamber

Reaction Process

Measurement & Analysis

Smog Chamber containing:
- HFC-134a

- Reference Compound
- OH Precursor

Competitive Reactions:
OH + HFC-134a -> Products
OH + Reference -> Products

UV Photolysis
(Generates OH)

Monitor [HFC-134a] & [Reference]
(e.g., GC-FID, FTIR)

Plot ln([HFC]₀/[HFC]ₜ) vs.
ln([Ref]₀/[Ref]ₜ)

Slope = k_HFC-134a / k_ref
Calculate k_HFC-134a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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